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Compound of Interest

Compound Name:
3-(Hydrazinomethyl)pyridine

dihydrochloride

Cat. No.: B1319894 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-(Hydrazinomethyl)pyridine
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
(Hydrazinomethyl)pyridine dihydrochloride, a heterocyclic compound of interest in

pharmaceutical research and development. Due to the limited availability of specific

experimental safety data for this compound, this document draws upon information from safety

data sheets, analogous compounds, and established protocols for handling pyridine and

hydrazine derivatives.

Hazard Identification and Classification
3-(Hydrazinomethyl)pyridine dihydrochloride is classified as a hazardous substance. The

following table summarizes its GHS (Globally Harmonized System of Classification and

Labelling of Chemicals) classifications.[1][2]

Table 1: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1319894?utm_src=pdf-interest
https://www.benchchem.com/product/b1319894?utm_src=pdf-body
https://www.benchchem.com/product/b1319894?utm_src=pdf-body
https://www.benchchem.com/product/b1319894?utm_src=pdf-body
https://www.benchchem.com/product/b1319894?utm_src=pdf-body
https://www.benchchem.com/product/b1319894?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydrazinylpyridine-dihydrochloride
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151419/SOP-Hydrazine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]

Pictograms:

alt text

Signal Word: Danger[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a compound is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₅H₉Cl₂N₃

Molecular Weight 182.05 g/mol [1]

Appearance White to off-white crystalline powder

Solubility Soluble in water

Safe Handling and Personal Protective Equipment
(PPE)
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Adherence to strict safety protocols is mandatory when handling 3-(Hydrazinomethyl)pyridine
dihydrochloride to minimize exposure and prevent adverse health effects.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are required.[3]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory.[3]

Respiratory Protection: If working outside a fume hood or if dust is generated, a NIOSH-

approved respirator with an appropriate particulate filter is necessary.

General Hygiene Practices:

Avoid inhalation of dust and contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

Contaminated clothing should be removed immediately and laundered before reuse.

The following diagram illustrates a standard workflow for the safe handling of hazardous

chemicals like 3-(Hydrazinomethyl)pyridine dihydrochloride.
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Preparation Handling Cleanup & Disposal

Review SDS and SOPs Don Appropriate PPE
Proceed

Work in Fume HoodProceed Weighing and Transfer
Proceed

Reaction/Experiment
Proceed

Decontaminate SurfacesProceed Dispose of Waste
Proceed

Doff PPE
Proceed

Wash Hands
Proceed

Click to download full resolution via product page

Safe handling workflow for hazardous chemicals.

First Aid Measures
In case of exposure, immediate medical attention is crucial.

Table 3: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Storage and Disposal
Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

The storage area should be clearly marked, and access should be restricted to authorized

personnel.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Waste should be considered hazardous and disposed of through a licensed waste disposal

company.

Experimental Protocols for Safety Assessment
While specific toxicological studies for 3-(Hydrazinomethyl)pyridine dihydrochloride are not

readily available, the following outlines a general methodology for an acute oral toxicity study,

which is a standard procedure in safety assessment.

Experimental Protocol: Acute Oral Toxicity (Up-and-Down Procedure - OECD Guideline 425)

Objective: To determine the acute oral toxicity (LD50) of a substance.

Animals: Typically, female rats are used. They are housed in standard conditions with access

to food and water.

Procedure:

A single animal is dosed with the test substance at a starting dose level selected from a

series of fixed dose levels.
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The animal is observed for signs of toxicity and mortality over a 14-day period.

If the animal survives, the next animal is dosed at a higher fixed dose level. If the animal

dies, the next animal is dosed at a lower fixed dose level.

This sequential dosing continues until one of the stopping criteria is met (e.g., a specified

number of reversals in outcome have occurred).

Data Analysis: The LD50 is calculated using the maximum likelihood method based on the

outcomes (survival or death) at the different dose levels.

The following diagram illustrates the decision-making process in the Up-and-Down Procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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